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Compound of Interest

Compound Name: Methyl tetracosanoate

Cat. No.: B048067 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Methyl tetracosanoate, also known as methyl lignocerate, is a saturated long-chain fatty acid

methyl ester. It is a white, waxy solid at room temperature and is utilized in various research

applications, including studies on lipid metabolism, cellular signaling, and as a component in

the development of biofuels.[1] Due to its hydrophobic nature and solid state, preparing a

homogenous and accurate stock solution is critical for ensuring experimental reproducibility.

This document provides a detailed protocol for the preparation of a methyl tetracosanoate
stock solution suitable for experimental use.

Physicochemical Properties and Data
Accurate preparation of the stock solution begins with understanding the key properties of

methyl tetracosanoate. The following table summarizes essential quantitative data for this

compound.
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Property Value Source(s)

Molecular Formula C₂₅H₅₀O₂ [1][2][3][4][5][6]

Molecular Weight 382.67 g/mol [1][2]

Appearance
White crystalline solid or

powder
[1][2][6]

Melting Point 58-61 °C [1][2][7]

Solubility

   In Water
Insoluble (est. 1.116e-006

mg/L @ 25°C)
[2][7]

   In Ethanol
3.7 mg/mL (9.67 mM) with

sonication and heating to 60°C
[5]

   In Chloroform Approx. 2 mg/mL [6]

   In Tetrahydrofuran (THF) Approx. 5 mg/mL [6]

Recommended Storage (Solid)
-20°C (for ≥4 years) or Room

Temperature
[4][6]

Recommended Storage (Stock

Solution)

-20°C for 1 year; -80°C for 2

years
[5]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a stock solution of methyl tetracosanoate. The

choice of solvent will depend on the specific experimental requirements and downstream

applications. Ethanol is a common choice for cell-based assays, while chloroform or THF may

be suitable for other chemical or analytical procedures.[5][6]

3.1. Materials and Equipment

Methyl Tetracosanoate (purity ≥98%)[6]

Solvent of choice (e.g., Ethanol, 200 proof; Chloroform; Tetrahydrofuran), analytical grade

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/39006
https://www.thegoodscentscompany.com/data/rw1260381.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tetracosanoate
https://www.larodan.com/product/methyl-tetracosanoate/
https://www.medchemexpress.com/methyl-tetracosanoate.html
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.chemimpex.com/products/39006
https://www.thegoodscentscompany.com/data/rw1260381.html
https://www.chemimpex.com/products/39006
https://www.thegoodscentscompany.com/data/rw1260381.html
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.chemimpex.com/products/39006
https://www.thegoodscentscompany.com/data/rw1260381.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767096.htm
https://www.thegoodscentscompany.com/data/rw1260381.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767096.htm
https://www.medchemexpress.com/methyl-tetracosanoate.html
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.larodan.com/product/methyl-tetracosanoate/
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.medchemexpress.com/methyl-tetracosanoate.html
https://www.benchchem.com/product/b048067?utm_src=pdf-body
https://www.medchemexpress.com/methyl-tetracosanoate.html
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.benchchem.com/product/b048067?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance (readable to 0.1 mg)

Glass volumetric flasks (Class A)

Glass pipettes or micropipettes

Spatula and weighing paper/boat

Water bath or sonicator

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Cryogenic vials for aliquoting

Inert gas (e.g., nitrogen or argon), optional[6]

3.2. Step-by-Step Procedure

Step 1: Calculate the Required Mass Determine the desired concentration (e.g., 10 mM) and

volume (e.g., 10 mL) of the stock solution. Use the following formula to calculate the mass of

methyl tetracosanoate required:

Mass (g) = Desired Concentration (mol/L) × Final Volume (L) × Molecular Weight ( g/mol )

Example for a 10 mM (0.01 mol/L) solution in 10 mL (0.01 L): Mass (g) = 0.01 mol/L × 0.01 L ×

382.67 g/mol = 0.03827 g = 38.27 mg

Step 2: Weigh the Methyl Tetracosanoate

Place a weighing boat on the analytical balance and tare it.

Carefully weigh the calculated mass of methyl tetracosanoate using a clean spatula.

Record the exact mass.

Step 3: Transfer and Initial Solubilization

Transfer the weighed solid into the appropriate size volumetric flask. Ensure all the powder is

transferred by gently tapping the weighing boat.
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Add approximately 70-80% of the final volume of the chosen solvent to the flask.

Step 4: Dissolve the Compound Methyl tetracosanoate is a solid and requires energy to

dissolve completely.[2][6]

Cap the volumetric flask securely.

Warm the solution in a water bath set to a temperature below the solvent's boiling point but

close to the compound's melting point (e.g., 60°C for ethanol).[5]

Agitate the flask gently or use a vortex mixer at low speed periodically until the solid is fully

dissolved. Alternatively, place the flask in a sonicator bath until the solution is clear.

Visually inspect the solution against a light source to ensure no solid particles remain.

Step 5: Final Volume Adjustment

Allow the solution to cool completely to room temperature. This is crucial as the volume of

the solvent will contract upon cooling, ensuring an accurate final concentration.

Once at room temperature, carefully add the solvent dropwise using a pipette until the

bottom of the meniscus aligns with the calibration mark on the volumetric flask.

Step 6: Homogenization and Storage

Cap the flask and invert it 15-20 times to ensure the solution is homogenous.

For long-term stability, it is recommended to aliquot the stock solution into smaller, single-use

volumes in cryogenic vials. This practice prevents degradation from repeated freeze-thaw

cycles.[5]

Store the aliquots in a tightly sealed container at -20°C or -80°C.[5]

Visual Workflow and Diagrams
The following diagrams illustrate the logical workflow for preparing the stock solution.
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Caption: Workflow for Methyl Tetracosanoate Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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